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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclohexanone

Cat. No.: B15243568

Get Quote

Executive Summary
3-(3-Fluorophenyl)cyclohexanone (CAS: 504411-52-3) is a functionalized cyclic ketone

frequently utilized as an intermediate in the synthesis of analgesic agents (e.g., Tramadol

analogs) and serotonin reuptake inhibitors.[1][2] Its structural integrity relies on the precise

positioning of the fluorine atom on the phenyl ring and the cyclohexanone substitution pattern.

This guide provides a rigorous analytical framework for confirming the molecular formula

C₁₂H₁₃FO and molecular weight 192.23 g/mol , distinguishing it from its structural isomers (e.g.,

the 4-isomer, CAS 40503-87-5).

Physicochemical Identity & Theoretical Framework
Before experimental validation, the theoretical baseline must be established to calibrate

analytical instruments.
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Property Value Notes

IUPAC Name
3-(3-Fluorophenyl)cyclohexan-

1-one

Meta-substitution is critical for

bioactivity.[1][2]

Molecular Formula C₁₂H₁₃FO
Confirmed via HRMS and

Elemental Analysis.[1]

Average Molecular Weight 192.23 g/mol
Used for stoichiometric

calculations.[1]

Monoisotopic Mass 192.09504 Da

Required for High-Resolution

Mass Spectrometry (HRMS).

[1][2]

Exact Mass (M+H)⁺ 193.10232 Da The target ion in ESI(+) mode.

CAS Number 504411-52-3
Specific to the 3-isomer

(racemic).[1]

1.1 Isotopic Abundance Prediction
For a molecule of C₁₂H₁₃FO, the primary isotopic envelope (M+1) is driven by ¹³C natural

abundance (1.1%).

M (100%): 192.0950

M+1 (~13.4%): 193.0984 (Due to 12 carbons × 1.1%).

M+2 (~0.8%): Negligible for routine analysis but visible in high-dynamic-range scans.[1][2]

High-Resolution Mass Spectrometry (HRMS) Protocol
HRMS is the gold standard for formula confirmation.[1] The presence of Fluorine

(monoisotopic, ¹⁹F) simplifies the mass spectrum compared to Chloro- or Bromo- analogs, as

there is no M+2 isotope pattern characteristic of halogens.[2]

2.1 Experimental Workflow
Instrument: Q-TOF or Orbitrap MS.[1][2][3]
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Ionization: Electrospray Ionization (ESI) in Positive Mode.

Solvent System: Methanol/Water (50:50) + 0.1% Formic Acid (proton source).

2.2 Fragmentation Logic (MS/MS)
Upon collision-induced dissociation (CID), 3-substituted cyclohexanones exhibit characteristic

fragmentation distinct from linear ketones.[1][2]

Parent Ion: m/z 193.1023 [M+H]⁺.[1]

Primary Loss (Water): m/z 175.09 [M+H - H₂O]⁺.[1] Common in cyclic ketones, often

preceded by tautomerization.

Retro-Diels-Alder (RDA) Cleavage:

Cyclohexanone ring opening often leads to the loss of ethylene (C₂H₄, 28 Da) or propene

fragments.

Diagnostic Ion: m/z 97 (Fluorophenyl cation, C₆H₄F⁺) or m/z 109 (Fluorobenzyl cation).

McLafferty Rearrangement: Less dominant in cyclic systems than linear ones but can occur if

ring opening precedes fragmentation.[1]

Nuclear Magnetic Resonance (NMR) Validation
While MS provides the formula, NMR confirms the connectivity (3-isomer vs. 4-isomer).

3.1 ¹⁹F NMR (The Fingerprint)
Fluorine NMR is the fastest method to verify the oxidation state and position of the fluorine.

Chemical Shift: δ -110 to -115 ppm (Multiplet).[1][2]

Pattern: The signal will appear as a complex multiplet (ddd) due to coupling with aromatic

protons (³J_HF, ⁴J_HF).

Distinction: A para-substituted isomer (4-F) would appear as a simpler triplet-of-triplets or

quartet structure around -118 ppm.[1]
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3.2 ¹H NMR (400 MHz, CDCl₃)
Aromatic Region (6.8 – 7.4 ppm): 4 protons.

Look for the specific splitting of the proton ortho to the Fluorine and the alkyl group.

Benzylic Methine (H3) (~2.9 – 3.1 ppm):

This is the diagnostic signal for the 3-isomer.[1] It appears as a multiplet (tt) integrating to

1H.

Contrast: In the 4-isomer, this proton is more shielded and symmetric.

-Protons (H2 & H6):

The protons adjacent to the carbonyl appear as multiplets between 2.3 – 2.6 ppm.[1]

The H2 protons will show geminal coupling (~14 Hz) and vicinal coupling to the H3

methine.

3.3 ¹³C NMR (100 MHz, CDCl₃)
Carbonyl (C1): ~210.5 ppm.

C-F Couplings:

C3' (C-F): Doublet, ¹J_CF ≈ 245 Hz (~163 ppm).

C2'/C4': Doublet, ²J_CF ≈ 21 Hz (~114 ppm).

This "doublet splitting" of carbon signals is definitive proof of the Fluorine incorporation.

Analytical Workflow Visualization
The following diagram illustrates the decision matrix for validating the molecular weight and

structure of 3-(3-Fluorophenyl)cyclohexanone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.bocsci.com/product/4-3-fluorophenyl-cyclohexanone-cas-40503-87-5-235714.html
https://www.bocsci.com/product/4-3-fluorophenyl-cyclohexanone-cas-40503-87-5-235714.html
https://www.benchchem.com/product/b15243568/docs?utm_src=pdf-body#advanced-molecular-weight-formula-analysis-3-3-fluorophenyl-cyclohexanone-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15243568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Sample
3-(3-Fluorophenyl)cyclohexanone

HRMS (ESI+)
Q-TOF / Orbitrap

10 µM in MeOH

NMR Spectroscopy
(CDCl3, 400 MHz)

10 mg in CDCl3

Purity Check
(HPLC/GC-MS)

1 mg/mL in ACN

Exact Mass Check
Found: 193.1023 ± 5ppm

Calc: 193.1023

Formula Confirmed
C12H13FO

Match

Validated Compound
Ready for Synthesis

19F NMR
Signal @ -113 ppm
(Meta-Substitution)

1H NMR
Methine H3 @ 3.0 ppm

(Isomer Specificity)

F-Count=1 Structure OK
Chiral HPLC

(If Enantiopure Required)

Racemic vs Enantiopure

Click to download full resolution via product page

Caption: Integrated analytical workflow for the structural validation of 3-(3-
Fluorophenyl)cyclohexanone, linking mass accuracy to structural connectivity.

Experimental Protocols
Protocol A: HRMS Sample Preparation
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Stock Solution: Dissolve 1 mg of compound in 1 mL of HPLC-grade Methanol.

Working Solution: Dilute 10 µL of stock into 990 µL of 50:50 Methanol/Water (+0.1% Formic

Acid).

Injection: Direct infusion at 5 µL/min or LC-MS injection (C18 column, Gradient 5-95% ACN).

Criteria: Mass error < 5 ppm; Isotope ratio (M+1/M) within 10% of theoretical.

Protocol B: NMR Characterization
Solvent: Deuterochloroform (CDCl₃) with 0.03% TMS.

Concentration: 10–15 mg in 0.6 mL solvent (high concentration required for clear ¹³C C-F

coupling resolution).

Parameter Set:

¹H: 16 scans, D1 = 1.0 sec.

¹³C: 512 scans, D1 = 2.0 sec (ensure relaxation for quaternary carbons).

¹⁹F: 32 scans, coupled or decoupled (decoupled simplifies the singlet/multiplet check).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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